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Compound of Interest

Compound Name: Sodium ionophore VIIi

Cat. No.: B062087

Technical Support Center: Sodium lonophore
Vil

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for handling and disposal of Sodium
lonophore VIII.

Frequently Asked Questions (FAQSs)

Q1: What is Sodium lonophore VIII?

Al: Sodium lonophore VIl is a chemical compound with the molecular formula C45H84012.
[1] Itis primarily used as a sodium-selective ionophore in the preparation of ion-selective
electrodes (ISEs) for the measurement of sodium ion concentrations in aqueous solutions.[2][3]
lonophores are lipid-soluble molecules that bind to specific ions and facilitate their transport
across lipid membranes.

Q2: What are the main applications of Sodium lonophore VIII?

A2: The primary application of Sodium lonophore VIl is in the fabrication of sodium-selective
electrodes. These electrodes are used in various fields, including clinical chemistry for
analyzing serum or urine sodium levels, environmental monitoring, and in research laboratories
for a wide range of applications requiring the measurement of sodium ion activity.[4]
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Q3: What are the physical and chemical properties of Sodium lonophore VIII?

A3: The key physical and chemical properties of Sodium lonophore VIIl are summarized in
the table below.

Q4: How should | store Sodium lonophore VIII?

A4: Sodium lonophore VIII should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[1][5] The recommended storage temperature is typically between 2-8°C.
[1] It should be stored away from incompatible materials and foodstuff containers.[5]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Inaccurate or unstable ISE

readings

1. Improper membrane
conditioning.2. Presence of
interfering ions.3. Air bubbles
trapped at the electrode-
solution interface.4.
Contamination of the sample

or electrode.

1. Ensure the ISE membrane
is conditioned according to the
manufacturer's instructions
before use.2. Check the
sample for high concentrations
of interfering ions (e.g., K+,
Li+, Ca2+). If present, consider
using a masking agent or a
more selective ionophore.3.
Gently tap the electrode to
dislodge any air bubbles.4.
Clean the electrode as per the
manufacturer's guidelines and
use fresh, uncontaminated

samples and standards.

Slow electrode response time

1. Aging or fouled ISE
membrane.2. Low sample

temperature.

1. The ISE membrane may
need to be replaced if it is old
or has been exposed to harsh
conditions.2. Allow the sample
to reach ambient temperature
before measurement, or
calibrate the electrode at the
same temperature as the

samples.

Difficulty dissolving Sodium

lonophore VIII

1. Use of an inappropriate

solvent.2. Insufficient mixing.

1. Refer to the solubility data to
select an appropriate solvent.
Tetrahydrofuran (THF) is
commonly used for preparing
ISE membrane cocktails.2.
Use gentle vortexing or
sonication to aid dissolution.
Avoid excessive heating, which

could degrade the ionophore.
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Quantitative Data Summary

Property Value Source
Molecular Formula C45H84012 [1]
Molecular Weight 817.1 g/mol [6]

CAS Number 174752-42-2 [1][6]
PSA (Polar Surface Area) 126 A2 [1]
XLogP3 11.1 [1]
Storage Temperature 2-8°C [1]

Experimental Protocols
Preparation of a Sodium lon-Selective Electrode
Membrane

This protocol describes the preparation of a PVC-based membrane for a sodium ion-selective
electrode using Sodium lonophore VIII.

Materials:

Sodium lonophore VIiI

Poly(vinyl chloride) (PVC), high molecular weight

Plasticizer (e.g., 2-Nitrophenyl octyl ether, NPOE)

Anionic additive (e.g., Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate, NaTFPB)

Tetrahydrofuran (THF), anhydrous
Procedure:

o Prepare the membrane cocktail: In a clean, dry glass vial, dissolve precise amounts of
Sodium lonophore VIil, PVC, the plasticizer, and the anionic additive in THF. A typical
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composition might be 1-2% ionophore, 30-33% PVC, and 65-68% plasticizer, with a small
amount of anionic additive (e.g., 50 mol% relative to the ionophore).

o Mix thoroughly: Gently swirl or vortex the vial until all components are completely dissolved
and the solution is homogeneous.

o Cast the membrane: Place a glass ring or other suitable casting mold on a clean, flat glass
plate. Carefully pour the membrane cocktail into the ring.

o Evaporate the solvent: Cover the casting assembly with a watch glass and allow the THF to
evaporate slowly in a dust-free environment at room temperature for at least 24 hours.

o Cut and mount the membrane: Once the membrane is dry and transparent, carefully cut a
small disc (e.g., 5-7 mm in diameter) from the cast film. Mount the membrane disc into an
ISE body.

» Add internal filling solution: Fill the electrode body with the internal filling solution (e.g., 0.1 M
NacCl).

« Condition the electrode: Condition the newly prepared electrode by soakingitina 0.1 M
NacCl solution for several hours (e.g., 12-24 hours) before calibration and use.

Safety and Disposal
Handling Precautions

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat, when handling Sodium lonophore VIIl.[5]

¢ Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid the formation and inhalation of dust or aerosols.[5]

¢ Avoid Contact: Avoid direct contact with skin and eyes.[5] In case of contact, rinse the
affected area thoroughly with water.

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.

Disposal Guidelines
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o Waste Classification: This material should be disposed of as hazardous waste.

e Disposal Method: Do not allow the product to enter drains or waterways.[7] Dispose of the
waste material in accordance with national, state, and local regulations. It is recommended
to use a licensed professional waste disposal service.[7]

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of in the same manner as the product itself.[7] Do not reuse empty containers.[7]

Visualizations

Caption: Safe handling and disposal workflow for Sodium lonophore VIil.

Caption: General experimental workflow for using an ionophore in an ISE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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